Cas no 70661-23-3 ( )
structure
Product Name:
CAS No:70661-23-3
MF:C10H10O4
MW:194.184003353119
CID:975461
PubChem ID:341021
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethyl-2,3-dihydro-1,4-benzodioxine-5,8-dione
- NCI60_003459
- NSC372391
- NSC-372391
- DTXSID60321248
- CHEMBL1989827
- 70661-23-3
-
-
- Inchi： 1S/C10H10O4/c1-5-6(2)8(12)10-9(7(5)11)13-3-4-14-10/h3-4H2,1-2H3
- InChI Key： ZFEJSMPGTOXUOK-UHFFFAOYSA-N
- SMILES： O1CCOC2C(C(C)=C(C)C(C1=2)=O)=O
Computed Properties
- Exact Mass: 194.0579
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 0.73300
Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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